Cas no 1852548-72-1 (2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde)

• Product Name: 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde
• CAS No: 1852548-72-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5714236
• PubChem ID: 130863616
• Update Time: 2025-05-26

2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde
• EN300-725877
• 1852548-72-1
• Benzaldehyde, 2-(3-hydroxy-4-methyl-1-pyrrolidinyl)-

• Inchi： 1S/C12H15NO2/c1-9-6-13(7-12(9)15)11-5-3-2-4-10(11)8-14/h2-5,8-9,12,15H,6-7H2,1H3
• InChI Key： KTNFIONLTMRNST-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC=CC=2C=O)CC1C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 367.8±37.0 °C(Predicted)
• pka: 14.71±0.40(Predicted)

Additional information on 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde

Introduction to 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde (CAS No. 1852548-72-1)

The compound 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde, identified by the CAS registry number 1852548-72-1, is a unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a benzaldehyde moiety with a hydroxypyrrolidine ring. The benzaldehyde group contributes aromaticity and reactivity, while the hydroxypyrrolidine ring introduces complexity and functional diversity to the molecule.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and microwave-assisted synthesis. These techniques not only enhance the efficiency of production but also allow for better control over the stereochemistry of the molecule. The stereochemistry of 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde is particularly important, as it influences the compound's biological activity and pharmacokinetic properties.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Research indicates that 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde exhibits potent antioxidant activity, making it a potential candidate for applications in oxidative stress-related diseases. Additionally, studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving MAPK and NF-kB, which are critical in inflammation and cancer biology.

The structural versatility of this compound also extends to its potential in materials science. By incorporating 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde into polymer systems, researchers have demonstrated enhanced mechanical properties and thermal stability. This opens up possibilities for its use in advanced materials for electronics, aerospace, and biomedical devices.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution, oxidation, and cyclization reactions. The use of green chemistry principles in these processes has significantly reduced the environmental impact of its production. For instance, solvent-free conditions and biodegradable catalysts are now commonly employed to ensure sustainability.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde. Density functional theory (DFT) calculations have provided insights into its electronic distribution and reaction mechanisms, aiding in the design of more efficient synthetic pathways.

Looking ahead, the integration of artificial intelligence (AI) in drug discovery presents exciting opportunities for further exploration of this compound's therapeutic potential. Machine learning algorithms can analyze vast datasets to predict optimal dosing regimens and identify novel targets for intervention.

In conclusion, 2-(3-Hydroxy-4-methylpyrrolidin-1-yl)benzaldehyde (CAS No. 1852548-72-1) stands as a testament to the ingenuity of modern chemical research. Its diverse applications across pharmacology, materials science, and green chemistry underscore its significance as a multifaceted molecule with immense potential for future innovations.